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Compound of Interest

Compound Name: 2-Methoxyethyl Chloroacetate

CAS No.: 13361-36-9

Cat. No.: B081098

Get Quote

Operational Safety Protocol: Handling 2-
Methoxyethyl Chloroacetate
CAS: 13361-36-9 | Synonyms: Chloroacetic Acid 2-Methoxyethyl Ester[1]

Hazard Profile: The "Dual-Threat" Mechanism
Handling 2-Methoxyethyl Chloroacetate requires a safety posture that goes beyond standard

organic solvent protocols. This compound presents a synergistic physiological threat due to its

metabolic hydrolysis products.[2][3] You are not just handling an ester; you are handling a

delivery system for two distinct toxins:

The Alkylating Payload (Chloroacetate): Upon contact or inhalation, esterases hydrolyze the

compound, releasing Chloroacetic Acid.[2] This is a potent metabolic poison that inhibits the

tricarboxylic acid (TCA) cycle by blocking aconitase.[2] It is corrosive and can be fatal via

dermal absorption even in small quantities.[2]
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The Permeation Vector (2-Methoxyethanol): The glycol ether tail confers high lipophilicity,

allowing the molecule to rapidly penetrate standard laboratory gloves (nitrile/latex) and skin.

[2] Once metabolized, it releases 2-Methoxyacetic acid, a known teratogen and bone marrow

toxicant.[2]

Critical Warning: Do not rely on standard disposable nitrile gloves for protection against this

compound.[2][4] The glycol ether moiety facilitates rapid breakthrough, potentially delivering the

fatal chloroacetate group directly to the bloodstream.[2]

Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for any manipulation of neat material or

concentrated solutions (>1%).
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PPE Category Standard Requirement Technical Rationale

Hand Protection (Primary)
Laminate Film (e.g., Silver

Shield / 4H)

Critical: Standard nitrile

degrades rapidly

(breakthrough <15 mins)

against methoxy-substituted

glycol ethers. Laminate film

offers >480 min protection.[2]

Hand Protection (Outer)
Disposable Nitrile (5 mil

minimum)

Worn over the laminate glove

to provide dexterity and

mechanical protection for the

fragile inner liner.[2]

Respiratory
NIOSH-Approved OV/AG

(Organic Vapor / Acid Gas)

Protects against the ester

vapors and potential hydrolysis

byproducts (HCl/Chloroacetic

acid fumes).[2]

Eye/Face
Chemical Splash Goggles +

Face Shield

Safety glasses are insufficient.

[2] The compound is corrosive;

a splash can cause irreversible

corneal opacity.[2]

Body
Chemically Resistant Apron

(Tychem or similar)

Cotton lab coats absorb and

hold the chemical against the

skin.[2] An impervious apron

prevents "wicking" exposure.

[2]

PPE Decision Logic
The following diagram illustrates the decision-making process for selecting the correct

protective barriers based on the operation scale.
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Start: Risk Assessment

Volume > 10 mL OR
Neat Liquid Transfer?

Standard Protocol:
- Fume Hood (Sash < 18")

- Double Nitrile Gloves
- Lab Coat + Goggles

No (Dilute/Small Scale)

HIGH RISK Protocol:
- Laminate Liners (Silver Shield)

- Outer Nitrile Gloves
- Chem-Resistant Apron
- Face Shield + Goggles

Yes

Check Glove Breakthrough:
Is contact > 10 mins likely?

Proceed with Experiment

Yes (Glycol Ether Risk)

No

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection. Note that the presence of the methoxyethyl group

often necessitates upgrading to laminate gloves even for small volumes if contact time is

prolonged.[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b081098/docs?utm_src=pdf-body-img#personal-protective-equipment-for-handling-2-methoxyethyl-chloroacetate
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081098?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Protocol: Handling & Transfer
A. Engineering Controls[2][5]

Ventilation: All operations must occur within a certified chemical fume hood.[2]

Secondary Containment: Perform all transfers over a spill tray (polypropylene or

polyethylene) capable of holding 110% of the container volume.[2]

Decontamination Station: Keep a beaker of saturated Sodium Bicarbonate (

) solution inside the hood to neutralize minor drips immediately.[2]

B. Transfer Methodology (Step-by-Step)
Preparation: Don Silver Shield gloves, then pull standard nitrile gloves over them.[2] Verify

the fit is tight at the fingertips to maintain dexterity.[2]

Opening: Loosen the cap slowly to vent any pressure buildup from hydrolysis (HCl

generation).[2]

Pipetting:

Use positive displacement pipettes if available to prevent dripping due to low surface

tension.[2]

Never pour directly from the stock bottle.[2] Aliquot a small amount into a secondary vial

using a glass pipette, then transfer from that vial.

Closing: Wipe the threads of the bottle with a dry Kimwipe (dispose of as hazardous waste)

before recapping to prevent crystal formation or "crusting" that could compromise the seal.[2]

Emergency Response & Decontamination
Exposure Scenarios[2][6][7][8][9]

Skin Contact:

IMMEDIATE: Remove contaminated clothing/gloves while under the safety shower.[2]
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FLUSH: Rinse skin with tepid water for a minimum of 15 minutes.[2]

TREAT: If available, apply calcium gluconate gel (typically used for HF, but helpful for

chloroacetate burns) or specific antidotes if recommended by your institution's medical

director.[2]

SEEK: Medical attention is mandatory.[2] Delayed metabolic acidosis is a risk.[2][5]

Eye Contact: Flush for 15 minutes holding eyelids open.[2] Consult an ophthalmologist

immediately.

Spill Management (Small Scale < 50 mL)
Evacuate the immediate area and post "Do Not Enter" signs.[2][5]

Don PPE: Full laminate gloves, apron, and respirator (OV/AG).[2]

Absorb: Use vermiculite or a dedicated organic spill pillow.[2] Do not use paper towels

(flammability/evaporation risk).[2]

Neutralize: Treat the absorbent with a dilute solution of Sodium Carbonate (Soda Ash) to

neutralize the chloroacetate moiety.[2]

Disposal: Collect in a heavy-duty hazardous waste bag. Label as "Toxic/Corrosive -

Halogenated Organic."[2]

Disposal & Waste Stream Management
Proper disposal is critical to prevent environmental contamination and downstream hazards.[2]

Waste Segregation Logic
The waste stream must be segregated based on the presence of halogens and the hydrolysis

potential.[2]
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Reaction Waste
(2-Methoxyethyl Chloroacetate) Segregation Point

Halogenated Organic Waste
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Aqueous Waste
(If hydrolysis occurred)

Aqueous Phase
High-Temp Incineration
(Professional Disposal)

Neutralize pH (7-9)
with NaHCO3
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Figure 2: Waste segregation workflow. Note that mixing this compound with strong oxidizers in

the waste stream can lead to the formation of toxic gases (Phosgene/HCl).[2]

Disposal Specifications
Container: High-density polyethylene (HDPE) or glass.[2] Avoid metal containers due to

potential corrosion from hydrolysis-derived acidity.[2]

Labeling: Must explicitly state "Halogenated Solvent" and "Toxic Dermal Hazard."[2]

Prohibition: Never dispose of down the drain. The methoxyethanol component is a persistent

water contaminant.[2]

References
National Institute for Occupational Safety and Health (NIOSH). (2014).[2][4] Glycol Ethers: 2-

Methoxyethanol and 2-Ethoxyethanol.[4][6] Centers for Disease Control and Prevention.[2]

[Link][2]

New Jersey Department of Health. (2017).[2] Hazardous Substance Fact Sheet: Methyl

Chloroacetate.[2][7] (Used as surrogate data for Chloroacetate toxicity).[2] [Link]

PubChem. (n.d.).[2] Compound Summary: 2-Methoxyethyl chloroacetate (CAS 13361-36-

9).[1][8][9] National Center for Biotechnology Information.[2] [Link][2][9]

Forsberg, K., & Mansdorf, S. Z. (2007).[2] Quick Selection Guide to Chemical Protective

Clothing. (Reference for Glycol Ether permeation through Nitrile vs. Laminate).

Occupational Safety and Health Administration (OSHA). (n.d.).[2] Dermal Exposure:

Chemical Resistance Guide.[2][Link][2][4]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b081098/docs?utm_src=pdf-body-img#personal-protective-equipment-for-handling-2-methoxyethyl-chloroacetate
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://stacks.cdc.gov/view/cdc/225296/cdc_225296_DS1.pdf
https://stacks.cdc.gov/view/cdc/225296/cdc_225296_DS1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC1740814/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://www.cdc.gov/niosh/docs/83-112/default.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10036043&lang=EN
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://nj.gov/health/eoh/rtkweb/documents/fs/1242.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://www.benchchem.com/product/b081098/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-2-methoxyethyl-chloroacetate
https://www.tcichemicals.com/AU/en/p/C1346
https://m.chemicalbook.com/SpectrumEN_13361-36-9_13CNMR.htm
https://www.tcichemicals.com/BE/en/p/C1346
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pubchem.ncbi.nlm.nih.gov/compound/87566358
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://www.tcichemicals.com/BE/en/p/C1346
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://www.osha.gov/SLTC/dermalexposure/index.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9992999/
https://stacks.cdc.gov/view/cdc/225296/cdc_225296_DS1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081098?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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